![molecular formula C13H10FNO3 B168873 3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo- CAS No. 130436-10-1](/img/structure/B168873.png)
3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-
Overview
Description
This compound is also known as fluoroquinolonic acid . It is an intermediate in the synthesis of ciprofloxacin hydrochloride, a fluorinated quinolone antibacterial drug . The compound contains not less than 98.0% and not more than 102.0% of ciprofloxacin (C17H18FN3O3), calculated on the dried basis .
Synthesis Analysis
The synthesis of this compound involves the preparation from ethyl 2,4-dichloro-5-fluorobenzoylacetate . It is formed as an intermediate during the synthesis of ciprofloxacin hydrochloride . The reaction of a compound with chlorine, bromine, or fluorine with a 2-piperazinone results in the formation of this compound .Molecular Structure Analysis
The molecular formula of this compound is C17H18FN3O3 . The structure of this compound is also available as a 2D Mol file .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of a compound with chlorine, bromine, or fluorine with a 2-piperazinone . The course of the reaction can be represented by a diagram .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of >140°C (dec.), a boiling point of 656.2±55.0 °C (Predicted), a density of 1.62±0.1 g/cm3 (Predicted), and solubility in DMSO (Slightly) .Scientific Research Applications
Antibacterial Properties
- A study by Miyamoto et al. (1995) synthesized a series of compounds including 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinoline carboxylic acids, which showed enhanced antibacterial activity against Gram-positive bacteria, particularly Streptococcus pneumoniae, a major pathogen in respiratory tract infections (Miyamoto et al., 1995).
- Another study focused on the antibacterial activity of novel 6-fluoroquinolone analogues, including variants of 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, finding them particularly effective against Staphylococcus aureus and Methicillin-resistant Staphylococcus aureus (MRSA) (Ye, 1995).
Synthesis and Structural Studies
- Torniainen et al. (1997) identified the structure of a photodegradation product of ciprofloxacin, a compound closely related to 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, providing insights into its chemical stability and behavior under light exposure (Torniainen et al., 1997).
Photochemical Behavior
- Mella et al. (2001) studied the photochemistry of ciprofloxacin, another derivative, revealing its low-efficiency photostability and specific chemical transformations under different conditions, which is crucial for understanding the environmental impact and degradation pathways of these compounds (Mella et al., 2001).
Electrochemical Analysis
- Electrochemical studies by Srinivasu et al. (1999) on 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid and its precursors provided insights into its electrochemical properties, which are relevant for understanding its behavior in various chemical and biological contexts (Srinivasu et al., 1999).
Corrosion Inhibition
- Research by Pang et al. (2008) investigated the use of ciprofloxacin as a corrosion inhibitor for mild steel in hydrochloric acid, suggesting potential industrial applications of these compounds in protecting metals from corrosion (Pang et al., 2008).
Mechanism of Action
properties
IUPAC Name |
1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO3/c14-7-1-4-11-9(5-7)12(16)10(13(17)18)6-15(11)8-2-3-8/h1,4-6,8H,2-3H2,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFDZKSVJTUNHNX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C=C(C(=O)C3=C2C=CC(=C3)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00596130 | |
Record name | 1-Cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00596130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
130436-10-1 | |
Record name | 1-Cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00596130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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